Cas no 1780935-35-4 ({1-2-(propan-2-yl)phenylcyclopropyl}methanol)

• Product Name: {1-2-(propan-2-yl)phenylcyclopropyl}methanol
• CAS No: 1780935-35-4
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6419289
• PubChem ID: 105425277
• Update Time: 2025-07-14

{1-2-(propan-2-yl)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(propan-2-yl)phenylcyclopropyl}methanol
• {1-[2-(propan-2-yl)phenyl]cyclopropyl}methanol
• 1780935-35-4
• EN300-1770179

• Inchi： 1S/C13H18O/c1-10(2)11-5-3-4-6-12(11)13(9-14)7-8-13/h3-6,10,14H,7-9H2,1-2H3
• InChI Key： OLWUDVMZXZILAR-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=CC=2C(C)C)CC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on {1-2-(propan-2-yl)phenylcyclopropyl}methanol

Introduction to {1-2-(propan-2-yl)phenylcyclopropyl}methanol (CAS No. 1780935-35-4)

{1-2-(propan-2-yl)phenylcyclopropyl}methanol, with the CAS number 1780935-35-4, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique cyclopropyl and phenyl substituents, which confer it with distinct chemical and biological properties. The interest in this molecule stems from its potential applications in drug discovery and development, particularly in the areas of neuropharmacology and oncology.

The molecular structure of {1-2-(propan-2-yl)phenylcyclopropyl}methanol consists of a cyclopropyl ring attached to a phenyl group, which is further substituted with an isopropyl group. The presence of the cyclopropyl ring introduces significant steric hindrance and electronic effects, which can influence the compound's reactivity and biological activity. The methanol functional group at the 1-position adds polarity and hydrogen bonding capabilities, making it a versatile building block for further chemical modifications.

Recent studies have explored the pharmacological properties of {1-2-(propan-2-yl)phenylcyclopropyl}methanol. One notable area of research is its potential as a modulator of GABA receptors, which are crucial for neurotransmission in the central nervous system. GABA receptors are involved in various neurological disorders, including anxiety, epilepsy, and sleep disorders. Preliminary findings suggest that {1-2-(propan-2-yl)phenylcyclopropyl}methanol may exhibit selective binding to specific GABA receptor subtypes, making it a promising lead compound for the development of novel anxiolytic or anticonvulsant drugs.

In addition to its neuropharmacological potential, {1-2-(propan-2-yl)phenylcyclopropyl}methanol has also shown promise in oncology research. Studies have investigated its effects on cancer cell lines, particularly those derived from breast and lung cancers. Initial results indicate that this compound may possess cytotoxic properties, potentially through mechanisms involving cell cycle arrest or apoptosis induction. Further research is needed to elucidate the exact molecular pathways involved and to evaluate its efficacy in preclinical models.

The synthesis of {1-2-(propan-2-yl)phenylcyclopropyl}methanol typically involves multi-step procedures that capitalize on modern synthetic techniques such as transition metal-catalyzed reactions and organocatalysis. These methods allow for high yields and stereoselectivity, which are crucial for producing enantiomerically pure compounds for biological testing. The ability to synthesize this compound efficiently and on a larger scale is essential for advancing its development as a therapeutic agent.

The safety profile of {1-2-(propan-2-yl)phenylcyclopropyl}methanol is another important consideration in its evaluation as a potential drug candidate. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, comprehensive safety assessments are ongoing to ensure its suitability for human use.

In conclusion, {1-2-(propan-2-yl)phenylcyclopropyl}methanol (CAS No. 1780935-35-4) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and preliminary pharmacological data suggest potential roles in treating neurological disorders and cancer. Ongoing research aims to further characterize its biological activities and optimize its properties for clinical use.